1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: [4-[(2,2-dimethyloxan-4-yl)methyl]piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C20H30N2O3/c1-20(2)14-16(7-12-25-20)15-21-8-10-22(11-9-21)19(23)17-5-4-6-18(13-17)24-3/h4-6,13,16H,7-12,14-15H2,1-3H3
• InChI Key: KQPPUWKWPZBIMO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)OC)C
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine, also known as DMPP, is a chemical compound that has recently gained attention in the field of scientific research. DMPP is a piperazine derivative that has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine is not fully understood. However, it has been proposed that 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine acts as a partial agonist at the serotonin receptor and the dopamine receptor. 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has also been found to inhibit the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects
1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has been found to have various biochemical and physiological effects. In vitro studies have shown that 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has also been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress. In vivo studies have shown that 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has antipsychotic and antidepressant effects, as well as anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine in lab experiments is its high potency and selectivity for the serotonin and dopamine receptors. 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine. One direction is the development of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine derivatives with improved potency and selectivity for specific receptors. Another direction is the study of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine in animal models of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the use of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine as a tool for studying the function of the nervous system could lead to new insights into the mechanisms underlying various neurological disorders.

Synthesis Methods

The synthesis of 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine involves the reaction of piperazine with 3-methoxybenzoyl chloride in the presence of a base, followed by the addition of 2,2-dimethyltetrahydro-2H-pyran-4-carboxaldehyde. The reaction is carried out under reflux conditions and yields 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine as a white solid.

Scientific Research Applications

1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has been found to have potential applications in various fields of scientific research. In medicinal chemistry, 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has been studied for its effects on various receptors, including the serotonin receptor and the dopamine receptor. In neuroscience, 1-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-4-(3-methoxybenzoyl)piperazine has been studied for its potential as a tool for studying the function of the nervous system.